Cas no 2228717-10-8 (3-methyl-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-1-amine)

• Product Name: 3-methyl-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-1-amine
• CAS No: 2228717-10-8
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 6308122
• PubChem ID: 165764120
• Update Time: 2025-06-08

3-methyl-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-1-amine
• 2228717-10-8
• 3-methyl-3-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]butan-1-amine
• EN300-1776337

• Inchi： 1S/C12H17N5/c1-12(2,5-6-13)10-3-4-11(15-7-10)17-9-14-8-16-17/h3-4,7-9H,5-6,13H2,1-2H3
• InChI Key： YVQBRGISVCDAMX-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 231.14839556g/mol
• Monoisotopic Mass: 231.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-methyl-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-1-amine

Introduction to 3-methyl-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-1-amine (CAS No. 2228717-10-8) and Its Emerging Applications in Chemical Biology

3-methyl-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-1-amine, identified by the CAS number 2228717-10-8, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and drug discovery. This molecule, characterized by its pyridine and triazole moieties, exhibits a unique pharmacophoric profile that positions it as a promising candidate for further exploration in medicinal chemistry. The presence of multiple heterocyclic rings not only contributes to its complex spatial arrangement but also suggests potential interactions with biological targets, making it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The compound’s structural framework integrates a butanamine side chain with a pyridinyl group that is further substituted at the 6-position with a 1H-1,2,4-triazole ring. This triazole moiety is particularly noteworthy due to its well-documented role in medicinal chemistry as a bioisostere for other nitrogen-containing heterocycles such as pyrazole and imidazole. The triazole ring is known for its ability to enhance binding affinity and selectivity when incorporated into drug candidates, often contributing to improved pharmacokinetic properties. In the context of 3-methyl-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-1-amine, the triazole substituent may facilitate interactions with specific protein targets or modulate enzyme activity, thereby opening avenues for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the pyridinyl and triazolyl groups in 3-methyl-3-6-(1H-1,2,4-triazol-1-y)pyridin--3 -ylbutan-- 1 -amine could engage in hydrogen bonding or π-stacking interactions with key residues in biological targets. These interactions are critical for determining the compound’s efficacy and selectivity. For instance, the pyridine ring may interact with aromatic pockets in proteins, while the triazole ring could form hydrogen bonds with polar residues. Such insights are invaluable for designing derivatives with enhanced activity or reduced side effects.

The synthesis of 3-methyl-- 3 -6 - ( 1 H - 1 , 2 , 4 - triazol -- 1 - yl ) pyridin -- 3 - ylbutan -- 1 - amine presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules efficiently. The synthesis typically involves multi-step reactions starting from readily available precursors such as pyridine derivatives and triazole compounds. Key steps often include nucleophilic substitution reactions, condensation reactions, and functional group transformations that ultimately yield the desired structure. Advances in catalytic systems have also enabled more streamlined synthetic routes, reducing both reaction times and waste generation.

In the realm of drug discovery, 3-methyl-- 3 -6 - ( 1 H - 1 , 2 , 4 - triazol -- 1 - yl ) pyridin -- 3 - ylbutan -- 1 - amine has been explored for its potential biological activities. Preliminary studies indicate that this compound may exhibit properties relevant to various therapeutic areas. For example, its structural features suggest possible interactions with enzymes involved in metabolic pathways or signaling cascades implicated in diseases such as cancer or inflammation. While comprehensive pharmacological evaluation is still underway, these early findings underscore the compound’s promise as a scaffold for developing novel therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-methyl-- 3 -6 - ( 1 H - 1 , 2 , 4 - triazol -- 1 - yl ) pyridin -- 3 - ylbutan -- 1 - amine. Predictive models can analyze vast datasets to identify potential biological activities based on structural features alone. These computational tools have helped prioritize compounds for experimental validation, thereby optimizing resource allocation in research programs. As a result, molecules like this one are being rapidly screened for their suitability in various disease models.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility, permeability, and metabolic stability. The presence of both hydrophilic (amine) and lipophilic (alkyl chain) regions in 3-methyl-- 3 -6 - ( 1 H - 1 , 2 , 4 - triazol -- 1 - yl ) pyridin -- 3 - ylbutan -- 1 - amine suggests potential for modulating these properties through structural modifications. By fine-tuning substituents or side chains, researchers can enhance oral bioavailability or tissue penetration while maintaining biological activity. Such optimizations are critical steps toward translating promising candidates into viable drugs.

As interest in targeted therapies grows, compounds like 3-methyl-- 3 -6 -( H ! H ! ! ! ! ! ! ! ! ! ! ! ! ! ! ! !! !! !! !! !! !! !! !! !! !! !! !! !! !! -->!!--!!--!!--!!--!!--!!--!!--!!--!!--!!--!!--!!--!!--!!--!!--!!--!! -->!! -->!! -->!! -->!! -->!! -->!! -->!! -->!! -->!! -->!! -->!! -->!! -->!! -->!! -->!! -->